Cas no 1547008-16-1 (2-{pyrazolo1,5-apyridin-3-yl}ethanimidamide)

2-{Pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide is a versatile intermediate in organic synthesis, particularly valued for its pyrazolopyridine core, which is a privileged scaffold in medicinal chemistry. Its ethanimidamide functional group enhances reactivity, enabling efficient derivatization for the development of pharmacologically active compounds. This compound exhibits high purity and stability, making it suitable for use in heterocyclic synthesis and drug discovery applications. Its structural features facilitate the construction of diverse molecular architectures, particularly in the synthesis of kinase inhibitors and other biologically relevant small molecules. The product is typically supplied with rigorous quality control to ensure consistency in research and industrial applications.
2-{pyrazolo1,5-apyridin-3-yl}ethanimidamide structure
1547008-16-1 structure
Product Name:2-{pyrazolo1,5-apyridin-3-yl}ethanimidamide
CAS No:1547008-16-1
MF:C9H10N4
MW:174.20250082016
CID:6064076
PubChem ID:83874284
Update Time:2025-05-21

2-{pyrazolo1,5-apyridin-3-yl}ethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-{pyrazolo1,5-apyridin-3-yl}ethanimidamide
    • 1547008-16-1
    • 2-{pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide
    • EN300-1748461
    • Inchi: 1S/C9H10N4/c10-9(11)5-7-6-12-13-4-2-1-3-8(7)13/h1-4,6H,5H2,(H3,10,11)
    • InChI Key: QUCSLYMVSBZHAN-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC1=C(C=N2)CC(=N)N

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.2Ų

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Additional information on 2-{pyrazolo1,5-apyridin-3-yl}ethanimidamide

2-{Pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide: A Comprehensive Overview

The compound with CAS No. 1547008-16-1, commonly referred to as 2-{Pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyridine moiety with an ethanimidamide group. The pyrazolo[1,5-a]pyridine ring system is known for its aromaticity and potential for conjugation, making it a valuable component in various chemical applications.

Recent studies have highlighted the importance of 2-{Pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide in the development of advanced materials. Researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. The ethanimidamide group in the molecule plays a crucial role in facilitating these interactions by providing binding sites for metal ions.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The pyrazolo[1,5-a]pyridine framework has been shown to exhibit bioactivity, making it a potential candidate for pharmaceutical applications. Scientists have investigated its ability to act as a carrier for therapeutic agents, leveraging its structural properties to enhance drug solubility and bioavailability.

In addition to its material science applications, 2-{Pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide has also been studied for its electronic properties. Researchers have reported that the molecule exhibits semiconducting behavior under certain conditions. This property makes it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The integration of the ethanimidamide group into the structure further enhances its electronic versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine derivative. This is followed by the introduction of the ethanimidamide group through a series of coupling reactions. The exact synthetic pathway may vary depending on the desired product specifications and scalability requirements. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process.

From an environmental standpoint, 2-{Pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact and potential for safe disposal.

In conclusion, 2-{Pyrazolo[1,5-a]pyridin-3-yl}ethanimidamide (CAS No. 1547008-16-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for use in materials science, pharmaceuticals, and electronics. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

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